Cas no 2229384-74-9 (tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate
• CAS No: 2229384-74-9
• MF: C₁₇H₂₇N₃O₄
• MW: 337.413984537125
• CID: 6588227
• PubChem ID: 165711116
• Update Time: 2025-07-23

tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate
• EN300-1892066
• tert-butyl N-[4,5-dimethoxy-2-(piperazin-1-yl)phenyl]carbamate
• 2229384-74-9

• Inchi： 1S/C17H27N3O4/c1-17(2,3)24-16(21)19-12-10-14(22-4)15(23-5)11-13(12)20-8-6-18-7-9-20/h10-11,18H,6-9H2,1-5H3,(H,19,21)
• InChI Key： GHGYIINHNZVOBN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1N1CCNCC1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 337.20015635g/mol
• Monoisotopic Mass: 337.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate

Introduction to Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate (CAS No. 2229384-74-9)

Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate, identified by its CAS number 2229384-74-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The structural features of this molecule, particularly the presence of a piperazine moiety and methoxy substituents, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate involve sophisticated organic chemistry techniques. The introduction of the tert-butyl group provides stability to the molecule, enhancing its suitability for various chemical reactions and biological assays. The presence of dimethoxy groups at the 4 and 5 positions on the phenyl ring influences the electronic properties of the molecule, potentially affecting its interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. Piperazine derivatives, such as those found in Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate, have shown promise in this area due to their ability to modulate neurotransmitter systems. The piperazine ring is known for its role in enhancing binding affinity and selectivity, which are crucial factors in drug design.

Current research in medicinal chemistry has focused on optimizing the structure-activity relationships (SAR) of piperazine-based compounds. The incorporation of methoxy groups into the phenyl ring in Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate may enhance its solubility and metabolic stability, which are important considerations for drug development. Additionally, the tert-butyl carbamate moiety can serve as a protective group during synthesis, allowing for selective functionalization at other sites.

The potential applications of Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate extend beyond neurological disorders. Studies have suggested that this compound may have utility in treating inflammatory conditions and other diseases by interacting with specific enzymes and receptors. The dimethoxy substituents on the phenyl ring are particularly noteworthy, as they can influence electronic distribution and binding interactions.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate with greater accuracy. Molecular docking studies have been employed to explore potential binding modes with target proteins, providing insights into how this compound might exert its effects at the molecular level. These computational approaches complement experimental efforts and accelerate the drug discovery process.

The synthesis of Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate involves multi-step organic reactions that require careful optimization. Key steps include the formation of the piperazine-N-carbamate bond and the introduction of methoxy groups at specific positions on the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to achieve high yields and purity.

In conclusion, Tert-butyl N-4,5-dimethoxy-2-(piperazin-1-yl)phenylcarbamate (CAS No. 2229384-74-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for drug development. Continued investigation into this compound will likely yield valuable insights into its pharmacological properties and potential therapeutic applications.